Cas no 2091007-63-3 (2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid)

• Product Name: 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid
• CAS No: 2091007-63-3
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 4636868
• Update Time: 2025-06-08

2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• CID 131433535
• 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid

• Inchi： 1S/C10H11N3O3/c1-6(10(14)15)7-3-8-9(16-2)11-5-12-13(8)4-7/h3-6H,1-2H3,(H,14,15)
• InChI Key： BIHBQVKRJHFODQ-UHFFFAOYSA-N
• SMILES： COC1C2N(C=C(C(C(=O)O)C)C=2)N=CN=1

Additional information on 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid

Introduction to 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid (CAS No. 2091007-63-3)

2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2091007-63-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolo[2,1-f][1,2,4]triazine scaffold, a heterocyclic system known for its broad biological activity and potential therapeutic applications. The presence of a methoxy group at the 4-position of the triazine ring and a propanoic acid side chain introduces unique pharmacophoric features that make this molecule a promising candidate for further investigation.

The pyrrolo[2,1-f][1,2,4]triazine core is a privileged structure in drug discovery due to its ability to interact with various biological targets. This scaffold has been explored in the development of antimicrobial agents, anticancer drugs, and central nervous system (CNS) therapeutics. The methoxy substitution enhances the lipophilicity and metabolic stability of the molecule, while the propanoic acid moiety provides a site for further functionalization or bioconjugation. These structural attributes make 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid a versatile building block for designing novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in cellular signaling and disease pathogenesis. The pyrrolo[2,1-f][1,2,4]triazine scaffold has been reported to modulate enzymes involved in protein phosphorylation and ubiquitination. Specifically, derivatives of this scaffold have shown potential in inhibiting kinases and phosphatases implicated in cancer and inflammatory diseases. The propanoic acid group in CAS No. 2091007-63-3 could serve as a linker for attaching warhead molecules or tags that enhance binding affinity or target specificity.

One of the most compelling aspects of this compound is its potential application in modulating protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes and are often dysregulated in diseases such as cancer and neurodegeneration. The rigid pyrrolo[2,1-f][1,2,4]triazine core provides a scaffold for designing molecules that can disrupt or stabilize PPIs by occupying specific binding pockets on target proteins. The methoxy group at the 4-position may further fine-tune interactions with hydrophobic pockets or aromatic residues in the binding interface. Additionally, the propanoic acid side chain could be exploited for covalent bond formation with cysteine residues on target proteins, leading to irreversible inhibition.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of small molecules with high precision. Molecular docking studies suggest that CAS No. 2091007-63-3 can effectively bind to active sites of kinases and other enzymes involved in cancer pathways. For instance, virtual screening experiments have identified this compound as a potential inhibitor of cyclin-dependent kinases (CDKs), which are overexpressed in many solid tumors. The combination of computational predictions with experimental validation has accelerated the discovery pipeline for novel anticancer agents.

The synthesis of 2-{4-methoxypyrrolo[2,1-f][1,2,4]triazin-6-yl}propanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolo[2,1-f][1,2,4]triazine core requires multi-step organic transformations involving cyclization reactions and nucleophilic substitutions. The introduction of the methoxy group at the 4-position can be achieved through nucleophilic aromatic substitution (SNAr) or metal-catalyzed cross-coupling reactions. The final installation of the propanoic acid side chain can be accomplished via carboxylation reactions or reduction of esters or nitriles.

In conclusion,CAS No. 2091007-63-3, as represented by its systematic name 2-{4-methoxypyrrolo[2,1-f][1,2,